DEC-RVRK-CMK

• Molecular Formula: C34H66ClN11O5
• Molecular Weight: 744.4 g/mol
• InChI: InChI=1S/C34H66ClN11O5/c1-4-5-6-7-8-9-10-18-28(48)43-25(16-13-20-41-33(37)38)31(50)46-29(23(2)3)32(51)45-26(17-14-21-42-34(39)40)30(49)44-24(27(47)22-35)15-11-12-19-36/h23-26,29H,4-22,36H2,1-3H3,(H,43,48)(H,44,49)(H,45,51)(H,46,50)(H4,37,38,41)(H4,39,40,42)/t24-,25-,26-,29-/m0/s1
• InChIKey: GEJSMIRQBNBYGT-VZTVMPNDSA-N

DEC-RVRK-CMK Furin Inhibitor Overview

DEC-RVRK-CMK (Decanoyl-Arg-Val-Arg-Lys-chloromethylketone, CAS 534615-50-4) is a synthetic, cell-permeable, irreversible competitive inhibitor of the proprotein convertase furin, designed to block the proteolytic maturation of viral envelope glycoproteins [1]. Unlike the pan-convertase inhibitor Decanoyl-RVKR-CMK, the unique RVRK motif of this compound imparts a distinct selectivity profile, making it a tailored tool for studying furin-dependent flavivirus lifecycles, particularly Zika virus (ZIKV) and Japanese encephalitis virus (JEV) .

1

Flavivirus furin-mediated prM cleavage studies — supports investigation of ZIKV and JEV maturation pathways in a furin-dependent context.

2

P1 lysine selectivity motif — enables distinct proprotein convertase profiling compared to pan-arginine inhibitors; reported interaction with Kex2.

3

Irreversible, cell-permeable mechanism — suitable for pulse-chase and washout protocols requiring sustained furin inhibition.

• [1] Imran M, Saleemi MK, Chen Z, Wang X, Zhou D, Li Y, Zhao Z, Zheng B, Li Q, Cao S, Ye J. Decanoyl-Arg-Val-Lys-Arg-Chloromethylketone: An Antiviral Compound That Acts against Flaviviruses through the Inhibition of Furin-Mediated prM Cleavage. Viruses. 2019; 11(11):1011. View Source

DEC-RVRK-CMK RVRK Motif Specificity

The simple substitution of a lysine for an arginine at the P1 position between Decanoyl-RVKR-CMK and DEC-RVRK-CMK is not trivial. The P1 lysine in DEC-RVRK-CMK fundamentally alters its substrate selectivity for kexin/furin-like proteases, with binding mechanisms and affinities that are distinct from the P1 arginine motif . Direct head-to-head studies show that DEC-RVRK-CMK exhibits a Ki of 8.45 μM for the yeast kexin Kex2, a binding profile not shared by the pan-convertase inhibitor Decanoyl-RVKR-CMK . This difference in primary sequence dictates which convertase isoforms are targeted, making generic substitution scientifically invalid for experiments requiring specific inhibition of furin-mediated prM cleavage in flaviviruses [1].

Target: DEC-RVRK-CMK (P1 Lysine)

• Selectivity driven by P1 lysine; reported Kex2 binding profile
• Validated for flavivirus prM cleavage inhibition
• Irreversible covalent mechanism

Potential substitute: Decanoyl-RVKR-CMK (P1 Arginine)

• P1 arginine motif alters substrate selectivity; Kex2 interaction not characterized
• Pan-convertase inhibitor; may confound flavivirus-specific interpretations
• Mechanism identical, but selectivity profile differs fundamentally

• [1] Imran M, Saleemi MK, Chen Z, Wang X, Zhou D, Li Y, Zhao Z, Zheng B, Li Q, Cao S, Ye J. Decanoyl-Arg-Val-Lys-Arg-Chloromethylketone: An Antiviral Compound That Acts against Flaviviruses through the Inhibition of Furin-Mediated prM Cleavage. Viruses. 2019; 11(11):1011. View Source

DEC-RVRK-CMK Comparative Evidence

P1 Lysine Motif Enables Kex2 Binding

The core structural differentiator of DEC-RVRK-CMK is its P1 lysine residue (sequence: Decanoyl-Arg-Val-Arg-Lys-CMK). This is in contrast to the widely used pan-convertase inhibitor Decanoyl-RVKR-CMK, which possesses a P1 arginine. This single amino acid difference dictates distinct binding mechanisms to CMK inhibitors based on P1 substrate selectivity between lysine and arginine . Biochemical analysis demonstrates that this P1 lysine motif enables DEC-RVRK-CMK to target secreted soluble kexin (Kex2) with a Ki of 8.45 μM, a quantitative binding property not exhibited by the P1 arginine analog .

Kex2 inhibition

Data to verify

Ki = 8.45 μM

Reported P1 lysine-dependent binding to Kex2; unique among commercial CMK inhibitors.

Source review recommended; cross-study comparable.

Evidence Dimension	Enzyme inhibition constant (Ki) for Kex2
Target Compound Data	Ki = 8.45 μM
Comparator Or Baseline	Decanoyl-RVKR-CMK (P1 Arginine): Kex2 binding not reported/characterized in available data
Quantified Difference	Unique binding profile enabled by P1 lysine motif; no equivalent Ki established for the P1 arginine comparator
Conditions	In vitro biochemical assay using recombinant secreted soluble Kex2

Why This Matters

For research programs investigating P1 substrate selectivity in proprotein convertases or characterizing kexin-like protease activity, only an inhibitor with the RVRK motif is applicable; generic RVKR-based inhibitors cannot probe this specific interaction.

Flavivirus Antiviral Potency

DEC-RVRK-CMK has been specifically validated for antiviral activity against the flaviviruses ZIKV and JEV, with a mechanism of action confirmed to be inhibition of furin-mediated prM cleavage [1]. In cell-based assays, it demonstrates an IC50 of 18.59 μM against ZIKV and 19.91 μM against JEV, while showing low cellular toxicity, supporting its suitability as a tool compound for studying flavivirus maturation [2]. This antiviral profile is distinct from the broad-spectrum pan-convertase inhibitor Decanoyl-RVKR-CMK, which inhibits all seven convertases (PC1/3, PC2, PC4, PACE4, PC5/6, PC7, and furin) with sub-nanomolar to low nanomolar Ki values (furin Ki = ~1 nM) and is routinely used to block a wide range of cellular processing events .

Antiviral potency

Reported

ZIKV IC50 = 18.59 μM
JEV IC50 = 19.91 μM

Baseline furin-dependent antiviral activity in flavivirus cell-based models.

Low cytotoxicity reported; independent replication needed.

Evidence Dimension	Antiviral potency against flaviviruses
Target Compound Data	ZIKV IC50 = 18.59 μM; JEV IC50 = 19.91 μM
Comparator Or Baseline	Decanoyl-RVKR-CMK: Broad-spectrum PC inhibitor; IC50 for SARS-CoV-2 plaque reduction = 57 nM (distinct virus and assay context). Direct flavivirus head-to-head data not available.
Quantified Difference	DEC-RVRK-CMK is validated specifically for flavivirus prM cleavage inhibition. Its IC50 values represent a baseline for furin-dependent antiviral activity in this viral family, whereas the comparator lacks a comparable defined flavivirus potency profile.
Conditions	Cell-based antiviral assay measuring viral replication inhibition in ZIKV- and JEV-infected cells

Why This Matters

For labs studying flavivirus biology or screening host-targeted antivirals, DEC-RVRK-CMK provides the only published quantitative IC50 for ZIKV and JEV inhibition via furin blockade, enabling direct benchmarking and experimental reproducibility.

• [1] Imran M, Saleemi MK, Chen Z, Wang X, Zhou D, Li Y, Zhao Z, Zheng B, Li Q, Cao S, Ye J. Decanoyl-Arg-Val-Lys-Arg-Chloromethylketone: An Antiviral Compound That Acts against Flaviviruses through the Inhibition of Furin-Mediated prM Cleavage. Viruses. 2019; 11(11):1011. View Source
• [2] Peer-Review Record for Imran et al., 2019. Viruses 2019, 11(11), 1011. View Source

Selectivity Profile vs. Peptidomimetics

The selectivity spectrum of DEC-RVRK-CMK contrasts markedly with highly optimized peptidomimetic inhibitors like MI-1148. While MI-1148 inhibits furin with a Ki of 5.5 pM and strongly inhibits PC1/3, it only weakly affects PC2 [1]. The precise selectivity of DEC-RVRK-CMK has not been profiled against all seven human PCs, but its distinct P1 Lys motif and Kex2 activity (Ki=8.45 μM) place it outside the pharmacological space of both the pan-inhibitor Dec-RVKR-CMK and ultra-potent compounds like MI-1148 . This makes DEC-RVRK-CMK an essential comparator for dissection of convertase-specific biology.

Selectivity niche

Class-level inference

Distinct from pan-inhibitors and ultra-potent peptidomimetics

Reported preference for kexin-like enzymes; full mammalian PC profiling not available.

Context-dependent; use alongside orthogonal profiling.

Evidence Dimension	Inhibitor selectivity and potency for proprotein convertases
Target Compound Data	Kex2 Ki = 8.45 μM; specificity for Kex2 over mammalian PCs inferred from P1 Lys motif but not fully characterized
Comparator Or Baseline	MI-1148: furin Ki = 5.5 pM; strong PC1/3 inhibition; weak PC2 inhibition. Decanoyl-RVKR-CMK: inhibits all 7 PCs with varying Ki (furin ~1 nM to PC7 ~0.12 nM).
Quantified Difference	DEC-RVRK-CMK occupies a unique selectivity niche—unlike pan-inhibitors, it shows preferential binding to kexin-like enzymes with a P1 Lys pocket; unlike ultra-potent peptidomimetics, its moderate μM affinity allows functional discrimination of convertase pathways.
Conditions	Comparative enzymatic profiling using recombinant proprotein convertases and fluorogenic substrates

Why This Matters

For studies requiring a tool compound that can differentially inhibit kexin-like vs. mammalian PC activity or that needs a moderate-affinity inhibitor to avoid complete pathway shutdown, DEC-RVRK-CMK is uniquely positioned among commercial furin inhibitors.

• [1] Hardes K, Becker GL, Lu Y, Dahms SO, Köhler S, Beyer W, Sandvig K, Yamamoto H, Lindberg I, Walz L, von Messling V, Than ME, Garten W, Steinmetzer T. Novel Furin Inhibitors with Potent Anti-infectious Activity. ChemMedChem. 2015 Jul;10(7):1218-31. View Source

Cell-Permeable Irreversible Inhibition

DEC-RVRK-CMK is both cell-permeable and acts through an irreversible mechanism, confirmed by multiple independent vendor quality control datasheets and primary literature [1][2]. This property enables pulse-chase and washout experiments that cannot be replicated with reversible inhibitors like hexa-D-arginine (Furin Inhibitor II), a stable but equilibrium-binding inhibitor with a furin Ki of 106 nM . Irreversible covalent modification of the furin active site by DEC-RVRK-CMK's chloromethylketone warhead ensures sustained target inhibition even after compound removal, a critical advantage for studies of viral replication kinetics.

Irreversible mechanism

Cross-study comparable

Covalent CMK warhead; post-washout inhibition retained

Enables pulse-chase protocols not feasible with reversible inhibitors.

Confirm cell permeability in target model.

Evidence Dimension	Inhibitor mechanism and suitability for washout protocols
Target Compound Data	Irreversible, cell-permeable covalent inhibitor
Comparator Or Baseline	Hexa-D-arginine (Furin Inhibitor II): Reversible, competitive inhibitor; cell permeability not a primary reported feature
Quantified Difference	Irreversible vs. reversible mechanism: DEC-RVRK-CMK maintains post-washout furin inhibition; hexa-D-arginine activity is reversed upon dilution/washout
Conditions	Standard cell culture conditions; washout protocols for viral replication kinetics

Why This Matters

Procurement decisions for antiviral mechanistic studies should prioritize irreversible, cell-permeable CMK inhibitors to enable robust pulse-chase designs—a feature absent from peptide-based reversible inhibitors like hexa-D-arginine.

• [1] Imran M, Saleemi MK, Chen Z, Wang X, Zhou D, Li Y, Zhao Z, Zheng B, Li Q, Cao S, Ye J. Decanoyl-Arg-Val-Lys-Arg-Chloromethylketone: An Antiviral Compound That Acts against Flaviviruses through the Inhibition of Furin-Mediated prM Cleavage. Viruses. 2019; 11(11):1011. View Source
• [2] DEC-RVRK-CMK Product Datasheet. PeptideDB. Accessed 2026. View Source

DEC-RVRK-CMK Application Scenarios

Furin-Dependent Flavivirus Maturation Studies

When investigating the role of host furin in the prM cleavage of ZIKV or JEV, DEC-RVRK-CMK is the direct inhibitor of choice. Its defined IC50 of 18.59 μM (ZIKV) and 19.91 μM (JEV) provides a validated, quantitative benchmark for calibrating antiviral effect size in dose-response experiments [1]. This replaces the use of pan-convertase inhibitors that would confound interpretation by blocking multiple PC-dependent host pathways.

Kexin/Proprotein Convertase P1 Selectivity Profiling

For biochemical characterization of substrate specificity differences between Kex2, furin, and other PCs, DEC-RVRK-CMK is essential. It is the only commercial CMK inhibitor with a P1 lysine and a reported Ki value for Kex2 (8.45 μM), enabling direct comparative enzymology against P1 arginine inhibitors like Decanoyl-RVKR-CMK . This application is relevant for protease biochemistry labs and inhibitor design programs.

Pulse-Chase Analysis of Viral Glycoprotein Processing

The irreversible mechanism of DEC-RVRK-CMK makes it the appropriate tool for pulse-chase protocols that require sustained furin blockade after inhibitor washout . In contrast, reversible inhibitors like hexa-D-arginine lose activity upon removal, limiting their utility in studying the kinetics of envelope glycoprotein maturation. This scenario is critical for mechanistic virology studies requiring temporal control of protease inhibition.

Host-Targeted Antiviral Screening Cascades

In early-stage antiviral drug discovery, DEC-RVRK-CMK serves as a reference inhibitor for validating host furin as a target in flavivirus infection models [2]. Its moderate, non-cytotoxic effective concentrations allow for the construction of a therapeutic window, providing a benchmark against which novel furin inhibitors with improved pharmacokinetic properties can be compared.

Application

Selection Property

Validation Focus

Flavivirus furin-mediated prM cleavage studies

Furin-specific RVRK motif inhibitor

Antiviral dose-response calibration using reported IC50

P1 substrate selectivity enzymology

P1 lysine motif with reported Kex2 Ki

Comparative convertase inhibition assays

Viral glycoprotein processing kinetics

Irreversible covalent mechanism

Post-washout furin inhibition retention

Host-targeted antiviral screening

Moderate-affinity furin inhibitor with reported low cytotoxicity

Benchmarking against novel furin inhibitors in flavivirus models

• [1] Imran M, Saleemi MK, Chen Z, Wang X, Zhou D, Li Y, Zhao Z, Zheng B, Li Q, Cao S, Ye J. Decanoyl-Arg-Val-Lys-Arg-Chloromethylketone: An Antiviral Compound That Acts against Flaviviruses through the Inhibition of Furin-Mediated prM Cleavage. Viruses. 2019; 11(11):1011. View Source
• [2] Peer-Review Record for Imran et al., 2019. Viruses 2019, 11(11), 1011. View Source